Cas no 2290455-43-3 ((9H-fluoren-9-yl)methyl 2-ethynylpyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 2-ethynylpyrrolidine-1-carboxylate
• CAS No: 2290455-43-3
• MF: C₂₁H₁₉NO₂
• MW: 317.381065607071
• CID: 6028072
• PubChem ID: 165993046
• Update Time: 2025-05-28

(9H-fluoren-9-yl)methyl 2-ethynylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7222805
• 2290455-43-3
• (9H-fluoren-9-yl)methyl 2-ethynylpyrrolidine-1-carboxylate

• Inchi： 1S/C21H19NO2/c1-2-15-8-7-13-22(15)21(23)24-14-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h1,3-6,9-12,15,20H,7-8,13-14H2
• InChI Key： FKUDGVGVOAZYLN-UHFFFAOYSA-N
• SMILES： O(C(N1CCCC1C#C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 317.141578849g/mol
• Monoisotopic Mass: 317.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on (9H-fluoren-9-yl)methyl 2-ethynylpyrrolidine-1-carboxylate

Comprehensive Overview of (9H-fluoren-9-yl)methyl 2-ethynylpyrrolidine-1-carboxylate (CAS No. 2290455-43-3)

The compound (9H-fluoren-9-yl)methyl 2-ethynylpyrrolidine-1-carboxylate (CAS No. 2290455-43-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and material science. Its unique structural features, including the fluorenylmethyl (Fmoc) protecting group and the ethynylpyrrolidine moiety, make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel therapeutics targeting neurodegenerative diseases and cancer.

One of the key reasons for the growing interest in (9H-fluoren-9-yl)methyl 2-ethynylpyrrolidine-1-carboxylate is its role in peptide synthesis and click chemistry. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. Meanwhile, the ethynyl functionality enables efficient Huisgen cycloaddition reactions, a cornerstone of click chemistry, which is pivotal for bioconjugation and polymer science. These attributes align with current trends in green chemistry and sustainable synthesis, topics highly searched by professionals and academics.

In the context of drug discovery, CAS No. 2290455-43-3 is often utilized as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). The latter is a hot topic in pharmaceutical research, as PROTACs offer a revolutionary approach to degrading disease-causing proteins. Users frequently search for "PROTACs in cancer therapy" or "Fmoc-protected amino acid derivatives," highlighting the relevance of this compound in cutting-edge science. Its structural flexibility allows for modifications that enhance binding affinity and pharmacokinetic properties.

Another area where (9H-fluoren-9-yl)methyl 2-ethynylpyrrolidine-1-carboxylate shines is in material science. The integration of ethynyl groups into polymers and dendrimers has opened new avenues for creating advanced materials with tailored properties, such as conductivity or biodegradability. Searches for "smart materials" and "click chemistry in polymers" reflect the demand for innovative solutions in this domain. This compound’s compatibility with cross-coupling reactions further enhances its utility in designing functional materials.

From a synthetic chemistry perspective, the stability and reactivity of CAS No. 2290455-43-3 make it a valuable reagent for multistep organic synthesis. Its pyrrolidine ring contributes to stereochemical control, a critical factor in asymmetric synthesis. Researchers often inquire about "stereoselective synthesis" or "Fmoc deprotection methods," underscoring the compound’s role in addressing these challenges. Additionally, its compatibility with microwave-assisted synthesis aligns with the industry’s push for faster, more efficient reactions.

In conclusion, (9H-fluoren-9-yl)methyl 2-ethynylpyrrolidine-1-carboxylate (CAS No. 2290455-43-3) is a multifaceted compound with broad applications in drug development, material science, and synthetic chemistry. Its alignment with trending topics like PROTACs, click chemistry, and green synthesis ensures its continued relevance in scientific research. As the demand for precision medicine and sustainable materials grows, this compound is poised to play an even more significant role in shaping future innovations.